2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[[3-[(3-methoxyphenyl)methyl]-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C27H23N3O4S/c1-17-10-12-19(13-11-17)28-23(31)16-35-27-29-24-21-8-3-4-9-22(21)34-25(24)26(32)30(27)15-18-6-5-7-20(14-18)33-2/h3-14H,15-16H2,1-2H3,(H,28,31)
• InChI Key: YBIYZLMXPXPFTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC(=CC=C4)OC)OC5=CC=CC=C53
• Molecular Formula: C27H23N3O4S
• Molecular Weight: 485.6 g/mol
• CAS No.: 899941-38-9

Description

2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C27H23N3O4S and its molecular weight is 485.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Researchers have synthesized novel heterocyclic compounds derived from visnaginone and khellinone, including structures related to the specified chemical, for anti-inflammatory and analgesic purposes. These compounds showed significant inhibitory activity on COX-2 selectivity, demonstrating analgesic and anti-inflammatory activities compared with standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Synthetic Utility in Pharmaceutical Products

Another study highlighted the synthesis of p-methoxybenzyl N-acetylcarbamate potassium salts as versatile reagents for the preparation of N-alkylacetamides and p-methoxy- and 2,4-dimethoxybenzyl carbamates. These compounds are valuable in synthesizing natural and pharmaceutical products, indicating the broad utility of related structures in medicinal chemistry (Sakai et al., 2022).

Crystal Structure Analysis

Research on crystal structures of related compounds has provided insight into their conformation and interactions. Such analyses are crucial for understanding the behavior of these compounds in different environments and can guide the design of new drugs and materials (Subasri et al., 2016).

Anticancer Activity

Certain derivatives have been synthesized with the aim of finding new anticancer agents. One study involved attaching different aryloxy groups to the pyrimidine ring, leading to compounds with appreciable cancer cell growth inhibition against a range of cancer cell lines. This highlights the potential of such structures in the development of new cancer therapies (Al-Sanea et al., 2020).